(4-methoxypyridin-3-yl)boronic Acid
Overview
Description
“(4-Methoxypyridin-3-yl)boronic acid hydrochloride” is a useful reactant for the preparation of imidazopyridazinyl compounds acting as CYP17 inhibitors, which are useful in treating cancer .
Synthesis Analysis
Boronic acids, including “(4-methoxypyridin-3-yl)boronic acid”, can be used as building blocks and synthetic intermediates . They were first synthesized in 1860 by Edward Frankland . The synthesis of boronic acid derivatives has been reported in various studies .Molecular Structure Analysis
The molecular formula of “(4-methoxypyridin-3-yl)boronic acid” is C6H8BNO3 .Chemical Reactions Analysis
“(4-methoxypyridin-3-yl)boronic acid” is involved in various chemical reactions. For instance, it is used in the preparation of imidazopyridazinyl compounds .Physical And Chemical Properties Analysis
The molecular weight of “(4-methoxypyridin-3-yl)boronic acid” is 152.95 g/molScientific Research Applications
Suzuki-Miyaura Cross-Coupling
A pivotal application of (4-methoxypyridin-3-yl)boronic Acid is in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in organic synthesis, allowing for the formation of carbon-carbon bonds. The boronic acid acts as a nucleophilic partner, coupling with aryl halides in the presence of a palladium catalyst .
Enzyme Inhibition
Researchers have used this compound as a starting material in the synthesis of pyridylmethyl pyridine derivatives. These derivatives act as potent inhibitors of 11β-hydroxylase (CPY11B1), an enzyme involved in steroid biosynthesis, which has implications in the treatment of diseases like Cushing’s syndrome .
Fluorescent Sensing
The boronic acid group within (4-methoxypyridin-3-yl)boronic Acid can be incorporated into fluorescent sensors. These sensors are capable of detecting catecholamines such as dopamine, which are important neurotransmitters in the central nervous system. Such sensors have applications in medical diagnostics and biochemical research .
Synthesis of Ligands for Metal Complexes
This compound is used to synthesize anthracene-based bis-pyridine ligands. These ligands are employed in the preparation of fluorescent M2L4 type capsules, where M represents metals like Pt, Zn, Pd, Cu, Ni, Co, and Mn. The resulting metal complexes have potential applications in catalysis and materials science .
Mechanism of Action
properties
IUPAC Name |
(4-methoxypyridin-3-yl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BNO3/c1-11-6-2-3-8-4-5(6)7(9)10/h2-4,9-10H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUTPAZKVEOJQCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CN=C1)OC)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50376303 |
Source
|
| Record name | (4-Methoxypyridin-3-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50376303 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.95 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-methoxypyridin-3-yl)boronic Acid | |
CAS RN |
355004-67-0 |
Source
|
| Record name | (4-Methoxypyridin-3-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50376303 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Methoxypyridine-3-boronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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